Cas no 618390-81-1 (2-methoxyethyl 5-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)methoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 5-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 618390-81-1
• MF: C₂₅H₂₄O₇
• MW: 436.453867912292
• CID: 5555000
• Update Time: 2025-07-20

2-methoxyethyl 5-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)methoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 5-((5,7-dimethyl-2-oxo-2H-chromen-4-yl)methoxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[(5,7-dimethyl-2-oxo-2H-1-benzopyran-4-yl)methoxy]-2-methyl-, 2-methoxyethyl ester
• 2-methoxyethyl 5-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)methoxy-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C25H24O7/c1-14-9-15(2)23-17(11-22(26)32-21(23)10-14)13-30-18-5-6-20-19(12-18)24(16(3)31-20)25(27)29-8-7-28-4/h5-6,9-12H,7-8,13H2,1-4H3
• InChI Key： BXFJXLFNBSOBEQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC3C4=C(C)C=C(C)C=C4OC(=O)C=3)C=C2C(C(OCCOC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-methoxyethyl 5-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)methoxy-2-methyl-1-benzofuran-3-carboxylate

Research Brief on 2-methoxyethyl 5-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 618390-81-1)

The compound 2-methoxyethyl 5-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 618390-81-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran and coumarin hybrid structure, exhibits promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic applications.

Recent research has demonstrated that this compound acts as a potent inhibitor of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). In vitro studies using human cell lines have shown significant suppression of pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. Furthermore, its ability to modulate oxidative stress pathways has been explored, highlighting its dual role in inflammation and oxidative damage mitigation.

In the context of oncology, preliminary investigations have revealed that 2-methoxyethyl 5-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)methoxy-2-methyl-1-benzofuran-3-carboxylate exhibits selective cytotoxicity against certain cancer cell lines, including breast and colon cancer models. The compound's mechanism appears to involve the induction of apoptosis via mitochondrial pathways and the inhibition of angiogenesis. These findings are supported by molecular docking studies, which indicate strong binding affinity to key oncogenic targets.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate moderate oral bioavailability and favorable metabolic profiles, with minimal cytotoxicity observed in normal cell lines. These properties make it a promising candidate for further preclinical development. However, challenges such as solubility and formulation optimization remain to be addressed in subsequent studies.

In conclusion, 2-methoxyethyl 5-(5,7-dimethyl-2-oxo-2H-chromen-4-yl)methoxy-2-methyl-1-benzofuran-3-carboxylate represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities, combined with its relatively favorable pharmacokinetic properties, underscore its potential as a therapeutic agent. Future research should focus on in vivo validation, structure-activity relationship (SAR) studies, and the development of derivatives to enhance efficacy and reduce potential side effects.